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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of sodium
hexafluoroantimonate (NaSbF₆), a versatile inorganic compound with applications in organic

synthesis and materials science.[1] The document details its physicochemical characteristics,

methods for their determination, and a representative synthesis workflow.

Core Physical and Chemical Properties
Sodium hexafluoroantimonate is a white to off-white crystalline powder.[2][3] It is recognized

for the stability of the hexafluoroantimonate anion (SbF₆⁻), which is a large, non-nucleophilic

anion. This property makes it a valuable counterion for highly reactive cations in various

chemical reactions. The compound is air-sensitive and should be handled in an inert

atmosphere.[2]

Quantitative Physical Properties
A summary of the key quantitative physical properties of sodium hexafluoroantimonate is

presented in the table below. It is important to note that there are discrepancies in the reported

values for melting and boiling points in the available literature.
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Property Value Source(s)

Molecular Formula F₆NaSb [2][4][5]

Molecular Weight 258.74 g/mol [2][5][6]

Appearance

White to off-white crystalline

powder, colorless crystals, or

chunks.

[1][2][7][8][9]

Density
3.375 g/mL at 25 °C3.38 g/cm³

at 18 °C
[2][7][10][8]

Melting Point 350 °CNot Applicable [8][2][3][11]

Boiling Point
19.5 °C at 760 mmHgNot

Applicable
[2][3][4][11]

Crystal Structure Cubic, space group Pa3 [9][12]

Solubility

   in Water

128.6 g/100 g at 20 °C (very

soluble)Slightly soluble (with

slow hydrolysis)

[8][13][2][6][7][9][10]

   in Acetone Soluble [1][8]

   in Ethanol Soluble [1][8]

   in Acetonitrile Soluble [1]

   in Hydrogen Fluoride 0.748 g/100 g at -78 °C [8]

Experimental Protocols
This section outlines detailed methodologies for the determination of key physical properties of

sodium hexafluoroantimonate.

Determination of Melting Point (Thermal Analysis)
Method: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b100954
https://brainly.in/question/60474801
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hexafluoroantimonate
https://www.benchchem.com/product/b100954
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hexafluoroantimonate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/237981
https://www.vicanchem.com/product/sodium-hexafluoroantimonate/
https://www.benchchem.com/product/b100954
https://en.wikipedia.org/wiki/Sodium_hexafluoroantimonate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.guidechem.com/question/how-is-sodium-hexafluoroantimo-id171574.html
https://www.benchchem.com/product/b100954
https://en.wikipedia.org/wiki/Sodium_hexafluoroantimonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0709677.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.benchchem.com/product/b100954
https://www.lookchem.com/casno16925-25-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-hexafluoroantimonate
https://www.benchchem.com/product/b100954
https://www.lookchem.com/casno16925-25-0.html
https://brainly.in/question/60474801
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-hexafluoroantimonate
https://www.guidechem.com/question/how-is-sodium-hexafluoroantimo-id171574.html
https://sites.evergreen.edu/cc16/wp-content/uploads/sites/191/2016/03/ChemLab1density_cc16.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.benchchem.com/product/b100954
https://www.sigmaaldrich.com/HK/zh/product/aldrich/237981
https://en.wikipedia.org/wiki/Sodium_hexafluoroantimonate
https://www.guidechem.com/question/how-is-sodium-hexafluoroantimo-id171574.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0709677.htm
https://www.vicanchem.com/product/sodium-hexafluoroantimonate/
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.vicanchem.com/product/sodium-hexafluoroantimonate/
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.vicanchem.com/product/sodium-hexafluoroantimonate/
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8062
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the melting point and thermal stability of NaSbF₆.

Procedure:

A small, accurately weighed sample (5-10 mg) of NaSbF₆ is placed in an inert crucible (e.g.,

alumina).

The crucible is placed in the DSC/TGA instrument.

The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen or argon) to prevent any reaction with air.

The heat flow to the sample is measured as a function of temperature. An endothermic peak

in the DSC curve indicates a phase transition, such as melting.

Simultaneously, the TGA measures any mass loss as a function of temperature, which can

indicate decomposition.

The onset temperature of the melting peak in the DSC thermogram is taken as the melting

point.

Determination of Density
Method: Gas Pycnometry.

Objective: To determine the true density of the solid material.

Procedure:

The empty sample chamber of the gas pycnometer is calibrated.

A known mass of the dry NaSbF₆ powder is placed into the sample chamber.

The chamber is sealed and purged with a non-reactive gas (e.g., helium) to remove any

adsorbed moisture or air.

The gas is introduced into the reference chamber at a known pressure.

A valve is opened to allow the gas to expand into the sample chamber.
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The final pressure is measured, and the volume of the solid sample is calculated using the

principles of the gas law.

The density is then calculated by dividing the mass of the sample by its volume.

Determination of Solubility
Method: Shake-Flask Method.[14]

Objective: To determine the solubility of NaSbF₆ in a given solvent at a specific temperature.

Procedure:

An excess amount of NaSbF₆ is added to a known volume of the solvent (e.g., water,

ethanol) in a sealed container.

The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

After equilibration, the stirring is stopped, and the undissolved solid is allowed to settle.

A sample of the supernatant saturated solution is carefully withdrawn using a filtered syringe

to avoid aspirating any solid particles.

The concentration of NaSbF₆ in the solution is determined by a suitable analytical technique.

Given the presence of antimony, Inductively Coupled Plasma-Optical Emission Spectrometry

(ICP-OES) or Atomic Absorption Spectroscopy (AAS) can be used to accurately determine

the antimony concentration, from which the solubility of NaSbF₆ can be calculated.

Determination of Crystal Structure
Method: X-ray Diffraction (XRD).

Objective: To confirm the crystal system and space group of NaSbF₆.

Procedure:

A fine powder of the NaSbF₆ sample is prepared and mounted on a sample holder.
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The sample is placed in the XRD instrument.

The sample is irradiated with monochromatic X-rays of a known wavelength (e.g., Cu Kα

radiation).

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed.

The positions and intensities of the diffraction peaks are used to determine the unit cell

parameters and the space group of the crystal structure by comparing the data with

crystallographic databases or through ab initio structure determination methods.[15][16]

Synthesis Workflow
The following diagram illustrates a common industrial synthesis route for sodium
hexafluoroantimonate, starting from sodium antimonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.malvernpanalytical.com/en/products/measurement-type/crystal-structure-determination
https://www.youtube.com/watch?v=MOB0XRuhn7k
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Sodium Hexafluoroantimonate

Reactants

Reaction and Purification

Products

Sodium Antimonate (NaSbO₄)

Reaction at 50-100 °C

Hydrofluoric Acid (HF) Hydrogen Peroxide (H₂O₂)

Oxidizing Agent

Filtration to remove insolubles

Concentration at 95-136 °C

Cooling and Crystallization

Centrifugal Filtration

Sodium Hexafluoroantimonate (NaSbF₆) Mother Liquor (recycled)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of sodium hexafluoroantimonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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